Cas no 87451-43-2 (1H-Indole, 3-[(1-methyl-4-piperidinyl)methyl]-)

1H-Indole, 3-[(1-methyl-4-piperidinyl)methyl]- structure
87451-43-2 structure
Product Name:1H-Indole, 3-[(1-methyl-4-piperidinyl)methyl]-
CAS No:87451-43-2
MF:C15H20N2
MW:228.332703590393
CID:656185
PubChem ID:59120678
Update Time:2025-04-19

1H-Indole, 3-[(1-methyl-4-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3-[(1-methyl-4-piperidinyl)methyl]-
    • 3-[(1-methylpiperidin-4-yl)methyl]-1H-indole
    • DTXSID10731010
    • 87451-43-2
    • Inchi: 1S/C15H20N2/c1-17-8-6-12(7-9-17)10-13-11-16-15-5-3-2-4-14(13)15/h2-5,11-12,16H,6-10H2,1H3
    • InChI Key: FXFJRMNKSRYNAE-UHFFFAOYSA-N
    • SMILES: N1(C)CCC(CC2=CNC3C=CC=CC2=3)CC1

Computed Properties

  • Exact Mass: 228.162648646g/mol
  • Monoisotopic Mass: 228.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 19Ų
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